![molecular formula C15H11N3O3S2 B2376216 (E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide CAS No. 476316-61-7](/img/structure/B2376216.png)
(E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide
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Description
(E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H11N3O3S2 and its molecular weight is 345.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structure
- A related compound, 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, was synthesized and structurally determined using NMR spectroscopy and X-ray diffraction, highlighting the compound's potential for detailed structural analysis (Kariuki et al., 2022).
Solar Cell Applications
- Organic sensitizers with structures similar to the requested compound have been used in solar cell applications. For example, compounds with thiophene units and cyanoacrylic acid exhibited high incident photon to current conversion efficiency in dye-sensitized solar cells (Kim et al., 2006).
Optical and Electronic Properties
- Dyes comprising structures like N, N-diethylaniline with D-π-A and D-A′-π-A types, including cyanoacrylic acid and thiophene units, have been synthesized and studied for their optical properties, including solvatochromism and non-linear optical characters, relevant in optoelectronics and fluorescence studies (Patil et al., 2018).
Corrosion Inhibition
- Acrylamide derivatives related to the compound have been investigated as corrosion inhibitors in nitric acid solutions, showing effective inhibition properties (Abu-Rayyan et al., 2022).
Dye-Sensitized Solar Cells
- In dye-sensitized solar cells, dyes with structures incorporating elements like cyanoacrylic acid and thiophene units have been used to enhance performance and stability (Gupta et al., 2014).
Antimicrobial Activity
- Compounds based on acyclic and heterocyclic dye systems, including thiophene and cyanoacetamide units, were synthesized and demonstrated significant antimicrobial activity, which might be relevant for medical research applications (Shams et al., 2011).
Properties
IUPAC Name |
(E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O3S2/c16-8-11-10-2-1-3-12(10)23-15(11)17-13(19)6-4-9-5-7-14(22-9)18(20)21/h4-7H,1-3H2,(H,17,19)/b6-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBWZEUAYPFPQD-GQCTYLIASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C#N)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C(C1)SC(=C2C#N)NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.